Cas no 100097-80-1 (4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl-)
100097-80-1 structure
Product Name:4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl-
CAS No:100097-80-1
MF:C24H15BrN2
MW:411.293304681778
CID:1124883
Update Time:2024-07-27
4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl-
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- Inchi: 1S/C24H15BrN2/c25-18-10-8-17(9-11-18)23-15-20(16-5-2-1-3-6-16)24-19-7-4-14-26-21(19)12-13-22(24)27-23/h1-15H
- InChI Key: VJPNBMYCEMCGOQ-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)C2C(=CC=C3C=2C=CC=N3)N=C(C2=CC=C(Br)C=C2)C=1
Computed Properties
- Exact Mass: 410.04195
Experimental Properties
- Density: 1.414±0.06 g/cm3(Predicted)
- Boiling Point: 574.0±50.0 °C(Predicted)
- PSA: 25.78
- pka: 4.36±0.30(Predicted)
4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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